2-Aminomethyl-4,4-dimethyl-heptanoic acid hydrochloride

• CAS RN: 610300-04-4
• Molecular Formula: C10H22ClNO2
• Molecular Weight: 223.74 g/mol
• IUPAC Name: 2-(aminomethyl)-4,4-dimethylheptanoic acid;hydrochloride
• InChI: InChI=1S/C10H21NO2.ClH/c1-4-5-10(2,3)6-8(7-11)9(12)13;/h8H,4-7,11H2,1-3H3,(H,12,13);1H
• InChI Key: MZVYPPMRVNDFHO-UHFFFAOYSA-N
• Canonical SMILES: CCCC(C)(C)CC(CN)C(=O)O.Cl

Description

2-Aminomethyl-4,4-dimethyl-heptanoic acid hydrochloride is a useful research compound. Its molecular formula is C10H22ClNO2 and its molecular weight is 223.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-Cyano-4,4-dimethyl-hepta-2,6-dienoic acid ethyl ester (5.88 g, 28 mmol) was dissolved in the mixture of 91 mL of ethanol and 6 mL of HCl and treated with 0.4 g of PtO2. The reaction was carried out under 100 psi of hydrogen pressure at room temperature for 15 hours. The catalyst was filtered and filtrate was concentrated to give 3.8 g of the desired product 2-aminomethyl-4,4-dimethyl-heptanoic acid ethyl ester as an oil. MS (APCI): 216.2 (M+1)+. This oil was refluxed in 75 mL of 6N HCl for 18 hours. While the reaction was cooled, a precipitate formed. The solid was filtered, washed with additional HCl solution and triturated with ether to give the clean title compound. MS (APCI): 188.1 (M+1)+. 186.1 (M−1)+. 1H NMR(400 MHz; CD3OD): 0.91 (9H, m), 1.30 (5H, m), 1.81 (dd, 1H, J=7.2 Hz, 14.4 Hz), 2.72 (1H, m), 3.04 (2H, m); Anal. Calc'd for C10H21NO2.HCl: C: 53.68; H, 9.91; N, 6.26; Cl: 15.85. Found: C: 53.83; H, 10.15; N, 6.22; Cl: 15.40. MP: 229.5-231.0° C.